BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Safe Disposal of FINO2: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FINO2

Cat. No.: B15582668

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the proper
disposal of FINO2, a potent ferroptosis-inducing peroxide compound. While a specific Safety
Data Sheet (SDS) for FINO2 is not readily available in the public domain, this document
outlines a recommended disposal procedure based on its known chemical properties and
general best practices for handling organic peroxides.

FINO2 is recognized as a stable oxidant that initiates ferroptosis through the inactivation of
glutathione peroxidase 4 (GPX4) and the oxidation of ferrous iron.[1][2][3] Its stability at varying
pH levels and thermal stability up to at least 150°C are notable characteristics.[2][3][4] Despite
its stability in research applications, its nature as a peroxide necessitates careful consideration
for its disposal to mitigate potential hazards.

Key Chemical and Physical Properties of FINO2

A summary of the available quantitative data for FINO2 is presented below to inform handling
and disposal procedures.
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Property Value Source
Molecular Formula C15H2803 [1]
Formula Weight 256.4 g/mol [1]
Appearance Solid [11[3]
Purity =295% [1]

DMF: 30 mg/ml, DMSO: 30
mg/ml, Ethanol: 30 mg/ml,

Solubility [1]
Ethanol:PBS (pH 7.2) (1:2): 0.3
mg/ml

Thermal Stability Stable to at least 150 °C [4]

Storage Temperature 4°C, protect from light [3]

Recommended Disposal Procedure for FINO2

The following step-by-step guide is a conservative approach to the disposal of FINO2, aligning
with general hazardous waste disposal protocols for organic peroxides.

Step 1: Personal Protective Equipment (PPE)

Before handling FINO2 for disposal, ensure appropriate PPE is worn, including:
o Safety goggles or a face shield

o Chemical-resistant gloves (e.g., nitrile)

e Alab coat

Step 2: Waste Segregation and Collection

e Do not mix FINO2 waste with other chemical waste streams, especially with flammable
solvents or reducing agents, unless specifically instructed by your institution's environmental
health and safety (EHS) department.
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o Collect solid FINO2 waste in a designated, clearly labeled, and compatible hazardous waste
container. The container should be sturdy and have a secure lid.[5][6]

o For solutions of FINO2, collect the liquid waste in a separate, labeled, and compatible
container. Avoid using metal containers or caps that can corrode.

Step 3: Labeling

o Clearly label the waste container with "Hazardous Waste," the full chemical name "FINO2,"
and the approximate quantity. Follow your institution's specific labeling requirements.

Step 4: Storage Pending Disposal

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat
sources, direct sunlight, and incompatible materials such as strong acids, bases, and
reducing agents.

» Store in a secondary containment bin to prevent spills.[6]
Step 5: Arrange for Professional Disposal

o Contact your institution's EHS department or a licensed hazardous waste disposal company
to arrange for the pickup and proper disposal of the FINO2 waste.[5][7]

e Provide them with all available information about the chemical.

Experimental Protocols

No specific experimental protocols for the neutralization or disposal of FINO2 were found in the
reviewed literature. The recommended procedure is based on general principles of chemical
waste management. It is critical to consult with your institution's EHS professionals for
guidance tailored to your specific facilities and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of FINO2.
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Caption: Logical workflow for the safe disposal of FINO2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of FINO2: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582668#fino2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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